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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665 Get Quote

An In-depth Technical Guide to Phenethyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenethyl acetate, a significant

organic ester utilized across the fragrance, flavor, and pharmaceutical industries. This

document details its fundamental chemical and physical properties, toxicological data, and

outlines key experimental protocols for its synthesis and analysis. Furthermore, it explores its

biosynthetic and synthetic pathways, offering valuable insights for research and development

applications.

Core Properties and Identification
Phenethyl acetate, also known as 2-phenylethyl acetate, is the ester formed from phenethyl

alcohol and acetic acid. It is a colorless liquid recognized for its pleasant floral aroma,

reminiscent of rose and honey.

Table 1: Chemical Identification and Molecular Properties of Phenethyl Acetate
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Identifier Value Reference

CAS Number 103-45-7

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

IUPAC Name 2-phenylethyl acetate

Synonyms

2-Phenylethyl acetate,

Benzylcarbinyl acetate, Acetic

acid phenethyl ester

Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of phenethyl acetate is

provided below, offering a quick reference for laboratory and safety considerations.

Table 2: Physicochemical Properties of Phenethyl Acetate

Property Value Reference

Appearance Colorless liquid

Melting Point -31.1 °C

Boiling Point 232.6 °C

Density 1.032 g/mL at 25 °C

Flash Point 101 °C

Refractive Index n20/D 1.498 (lit.)

|
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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